Cas no 885461-04-1 (3-{4-chloro-6-phenylthieno2,3-dpyrimidin-2-yl}pyridine)

• Product name: 3-{4-chloro-6-phenylthieno2,3-dpyrimidin-2-yl}pyridine
• CAS No: 885461-04-1
• MF: C₁₇H₁₀ClN₃S
• MW: 323.799400806427
• CID: 3107876
• PubChem ID: 4961807

3-{4-chloro-6-phenylthieno2,3-dpyrimidin-2-yl}pyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-phenyl-2-pyridin-3-ylthieno[2,3-d]pyrimidine
• 3-{4-chloro-6-phenylthieno2,3-dpyrimidin-2-yl}pyridine
• CS-0224849
• 3-(4-chloro-6-phenylthieno(2,3-d)pyrimidin-2-yl)pyridine
• EN300-12132
• AKOS000122784
• 885461-04-1
• Z119989738
• 3-{4-chloro-6-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine
• 863-721-7

• Inchi： InChI=1S/C17H10ClN3S/c18-15-13-9-14(11-5-2-1-3-6-11)22-17(13)21-16(20-15)12-7-4-8-19-10-12/h1-10H
• InChI Key： NIIDBNGUIBYDBW-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 323.0283962Da
• Monoisotopic Mass: 323.0283962Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.9Ų
• XLogP3: 4.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 3-{4-chloro-6-phenylthieno2,3-dpyrimidin-2-yl}pyridine

Comprehensive Overview of 3-{4-chloro-6-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine (CAS No. 885461-04-1)

3-{4-chloro-6-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine (CAS No. 885461-04-1) is a heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the thienopyrimidine family, a class of molecules known for their diverse biological activities and applications in drug discovery. The presence of both chloro and phenyl substituents enhances its reactivity and potential for functionalization, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for thienopyrimidine derivatives has surged due to their role in developing kinase inhibitors, anticancer agents, and anti-inflammatory drugs. Researchers are particularly interested in CAS No. 885461-04-1 for its unique structural features, which may contribute to improved drug efficacy and selectivity. The compound's pyridine moiety further expands its utility in metal coordination chemistry and catalysis, aligning with the growing trend of green chemistry and sustainable synthesis.

The synthesis of 3-{4-chloro-6-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine typically involves multi-step reactions, including cyclization and cross-coupling methodologies. Advances in microwave-assisted synthesis and flow chemistry have streamlined its production, addressing the need for cost-effective and scalable processes. These innovations resonate with the pharmaceutical industry's focus on process optimization and reducing environmental impact, topics frequently searched by professionals in the field.

From a structural perspective, the compound's aromatic systems and electron-withdrawing groups contribute to its stability and compatibility with various reaction conditions. This versatility has led to its exploration in organic electronics, where thienopyrimidine-based materials are investigated for their optoelectronic properties. The rise of flexible electronics and OLED technologies has further amplified interest in such compounds, as evidenced by trending searches in academic and industrial databases.

Quality control and analytical characterization of CAS No. 885461-04-1 are critical for ensuring reproducibility in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify purity and structural integrity. These methods align with the broader scientific community's emphasis on data reproducibility and rigorous analytical standards, which are frequently discussed in peer-reviewed journals and online forums.

In summary, 3-{4-chloro-6-phenylthieno[2,3-d]pyrimidin-2-yl}pyridine represents a multifaceted compound with applications spanning medicinal chemistry, materials science, and synthetic methodology. Its relevance to contemporary research themes, such as targeted drug delivery and sustainable materials, ensures its continued prominence in scientific literature and industrial applications. As exploration of heterocyclic compounds advances, this molecule is poised to remain a key player in interdisciplinary innovation.